Cas no 723332-14-7 (3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde)

• Product Name: 3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde
• CAS No: 723332-14-7
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD03961133
• CID: 2273444
• PubChem ID: 2376538
• Update Time: 2025-05-24

3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde
• 3-methoxy-4-phenacyloxy-benzaldehyde
• SR-01000294043
• benzaldehyde, 3-methoxy-4-(2-oxo-2-phenylethoxy)-
• EN300-08217
• 723332-14-7
• G29494
• CS-0221043
• BBL040565
• 995-400-3
• SR-01000294043-1
• ALBB-034953
• MFCD03961133
• AKOS000118538
• 3-methoxy-4-phenacyloxybenzaldehyde
• YDB33214
• Z19660923
• STK350683

• MDL： MFCD03961133
• Inchi： 1S/C16H14O4/c1-19-16-9-12(10-17)7-8-15(16)20-11-14(18)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： YCEPMNIGSKPMIO-UHFFFAOYSA-N
• SMILES： O(CC(C1C=CC=CC=1)=O)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 270.08920892Da
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde

3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde: A Comprehensive Overview

3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde is a structurally complex organic compound with the CAS Registry Number 723332-14-7. This compound is characterized by its unique combination of functional groups, including a methoxy group, an aldehyde group, and a substituted ethoxy group. The presence of these groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde is defined by its benzene ring system, which serves as the central framework. The methoxy group (-OCH₃) is attached at the 3-position of the benzene ring, while the aldehyde group (-CHO) is located at the 4-position. The ethoxy group (-OCH₂COPh) is also attached at the 4-position, introducing a phenylacetophenone moiety into the molecule. This arrangement creates a highly conjugated system, which is expected to influence the compound's electronic properties and reactivity.

Recent studies have highlighted the potential of 3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde as a precursor for synthesizing bioactive molecules. Researchers have explored its role in medicinal chemistry, particularly in the development of anti-inflammatory and antioxidant agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases.

In addition to its medicinal applications, 3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has been investigated for use in catalysis and sensor applications. A 2023 report in *Chemical Communications* revealed that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

The synthesis of 3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde typically involves multi-step organic reactions. A common approach includes the alkylation of a substituted benzaldehyde with an appropriately substituted phenylacetic acid derivative. This process often requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and behavior of 3-Methoxy-4-(2-Oxo-Phenoxy-Benzoic Aldehyde) in natural systems is crucial for assessing its potential risks. Studies have shown that this compound undergoes rapid degradation under UV light, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its bioaccumulation potential and toxicity to non-target organisms.

In conclusion, 3-Methoxy-4-(2-OxoPhenoxyBenzaldehyde) (CAS No: 723332147) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it an attractive target for further research and development. As new applications continue to emerge, this compound is poised to play a vital role in advancing modern chemistry and technology.